Cas no 319-89-1 (2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione)

• Product Name: 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione
• CAS No: 319-89-1
• MF: C₆H₄O₆
• MW: 172.09236240387
• MDL: MFCD00001597
• CID: 36817
• PubChem ID: 5424
• Update Time: 2025-05-20

2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione
• Tetrahydroxy-1,4-benzoquinone
• TETRAHYDROXY-1,4-QUINONE CRYSTALLINE MONOHYDRATE
• Tetrahydroxyquinone
• 2,3,5,6-tetrahydroxo-1,4-benzoquinone
• 2,3,5,6-TETRAHYDROXY-1,4-BENZOQUINONE
• 2,3,5,6-tetrahydroxybenzoquinone
• HPEK-1
• Kelox
• Terasin
• TETRAHYDROXY BENZOQUINONE
• TETRAHYDROXY-1,4-QUINONE
• tetrahydroxy-p-benzoquinone
• Tetrahydroxy-p-quinone
• TETROQUINONE
• Tetroquinone monohydrate
• Tetrahydroxy-1,4-benzoquinone;Tetrahydroxybenzoquinone
• DGQOCLATAPFASR-UHFFFAOYSA-N
• Prestwick2_000835
• NSC-112931
• 2,5,6-Tetrahydroxy-p-benzoquinone
• HY-B1106
• Tetraoxychinon
• KBioSS_002171
• tetrahydroxybenzoquinone
• Tetrahydroxy-1
• SPBio_000911
• DTXSID9045897
• KBio1_000623
• F17741
• CHEBI:137472
• Tetroquinona
• NSC112931
• Tetroquinone [USAN:INN]
• TETROQUINONE [MI]
• SPBio_002710
• Pharmakon1600-01503330
• NSC 112931
• BSPBio_002340
• HMS1922A16
• SR-05000002066-1
• Tetrahydroxy-1,4-benzoquinone Hydrate
• 319-89-1
• Tetroquinona [INN-Spanish]
• 2,3,5,6-Tetrahydroxy-p-benzoquinone
• EINECS 206-275-5
• KBio2_002171
• YEA33416
• Spectrum2_000866
• Tetrochinone
• NS00029202
• 2,3,5,6-Tetrahydroxybenzo-1,4-quinone
• HMS2093E07
• Tetroquinonum
• NCGC00095043-04
• 2,4-dione, 2,3,5,6-tetrahydroxy-
• Tox21_111400_1
• NCGC00095043-07
• SCHEMBL167587
• Tox21_111400
• AC-18203
• Tetroquinone (USAN/INN)
• NINDS_000623
• KBio2_007307
• KBio2_004739
• MFCD00001597
• 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrahydroxy-
• U7L4P6H0SU
• BSPBio_000789
• A821088
• BPBio1_000869
• SPECTRUM1503330
• NSC758457
• 2,3,5,6-tetrahydroxy-[1,4]benzoquinone
• CAS-319-89-1
• KBioGR_001453
• p-Benzoquinone, 2,3,5,6-tetrahydroxy-
• NCGC00095043-02
• Spectrum_001691
• Tetroquinonum [INN-Latin]
• TETROQUINONE [INN]
• Tetrochinone [DCIT]
• Spectrum5_001627
• 2,3,5,6-Tetrahydroxybenzo-1,4-quinone #
• D06096
• Prestwick3_000835
• IDI1_000623
• Prestwick1_000835
• UNII-U7L4P6H0SU
• DS-3819
• TETROQUINONE [USAN]
• AKOS006228209
• AB00052347_04
• FT-0656093
• NCGC00095043-03
• Tetrahydroxyparabenzoquinone
• J-018590
• 4-benzoquinone
• KBio3_001560
• 2,3,5,6-Tetrahydroxy-2,5-cyclohexadien-1,4-dione
• SR-05000002066
• DTXCID7025897
• Spectrum4_000847
• HMS501P05
• SBI-0051815.P002
• 2,3,5,6-Tetrahydroxy-2,5-cyclohexadiene-1,4-dione
• tetrahydroxy quinone
• Spectrum3_000750
• SCHEMBL4657549
• CCG-39742
• Q3546866
• Prestwick0_000835
• T1090
• CHEMBL1329029
• NSC-758457
• NCGC00095043-01
• p-Benzoquinone,3,5,6-tetrahydroxy-
• DivK1c_000623
• CS-4703
• DB-068561
• 1,4-Benzoquinone, 2,3,5,6-tetrahydroxy-
• STL453704

• MDL： MFCD00001597
• Inchi： 1S/C6H4O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8,11-12H
• InChI Key： DGQOCLATAPFASR-UHFFFAOYSA-N
• SMILES： OC1C(C(=C(C(C=1O)=O)O)O)=O

Computed Properties

• Exact Mass: 172.00100
• Monoisotopic Mass: 172.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: -0.6
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.6695 (rough estimate)
• Melting Point: 280°
• Boiling Point: 370.6°C at 760 mmHg
• Flash Point: 192.1 °C
• Refractive Index: 1.7540 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 115.06000
• LogP: -0.20660
• Solubility: Not available

2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Other Chemical Reagents

Additional information on 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione

Introduction to 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione (CAS No. 319-89-1)

2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione, also known by its CAS number 319-89-1, is a cyclic organic compound with a unique structure and a range of potential applications in various scientific and industrial fields. This compound is characterized by its four hydroxyl groups and a conjugated diene system, which contribute to its chemical reactivity and biological activity.

The molecular formula of 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione is C₆H₆O₆, and its molecular weight is 174.10 g/mol. The compound's structure consists of a cyclohexene ring with four hydroxyl groups attached at the 2, 3, 5, and 6 positions. This arrangement gives the molecule a high degree of symmetry and polarity, making it an interesting subject for both theoretical and applied research.

In recent years, the study of 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione has gained significant attention due to its potential applications in medicinal chemistry and materials science. One of the key areas of interest is its use as a building block for the synthesis of more complex organic molecules. The presence of multiple hydroxyl groups allows for a wide range of chemical transformations, including esterification, etherification, and oxidation reactions.

From a biological perspective, 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione has been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress in biological systems. Studies have shown that this compound can effectively scavenge reactive oxygen species (ROS), making it a potential candidate for the development of new therapeutic agents for conditions associated with oxidative stress.

In addition to its antioxidant properties, 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione has also been explored for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases such as arthritis and cardiovascular disorders. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cell cultures and animal models.

The unique chemical structure of 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione also makes it an attractive candidate for the development of new materials. For example, it can be used as a monomer in the synthesis of polymers with specific properties such as high thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics and composite materials.

In the field of medicinal chemistry, 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione has been studied for its potential as a lead compound in drug discovery. Its ability to undergo various chemical transformations allows researchers to modify its structure to enhance specific biological activities or improve pharmacokinetic properties. For instance, derivatives of this compound have been synthesized and tested for their anti-cancer properties in vitro and in vivo.

The synthesis of 2,3,5,6-Tetrahydroxycyclohexa-2，5-diene-1，4-dione can be achieved through several methods. One common approach involves the oxidation of cyclohexene derivatives followed by selective hydroxylation reactions. The choice of synthetic route depends on factors such as yield optimization and scalability for industrial production.

To further explore the potential applications of 2，3，5，6-Tetrahydroxycyclohexa-2，5-diene-1，4-dione, ongoing research is focusing on understanding its mechanism of action at the molecular level. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are being used to elucidate the structural details and interactions with biological targets.

In conclusion, 2，3，5，6-Tetrahydroxycyclohexa-2，5-diene-1，4-dione (CAS No. 319-89-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an important subject for further research and development. As new studies continue to uncover its properties and applications, 2，3，5，6-Tetrahydroxycyclohexa-2，5-diene-1，4-dione is likely to play an increasingly significant role in various scientific disciplines.